1,2-Dihydro-3H-1,2,4-triazol-3-one

• IUPAC Name: 1,4-dihydro-1,2,4-triazol-5-one
• InChI: InChI=1S/C2H3N3O/c6-2-3-1-4-5-2/h1H,(H2,3,4,5,6)
• InChI Key: LZTSCEYDCZBRCJ-UHFFFAOYSA-N
• Canonical SMILES: C1=NNC(=O)N1
• Molecular Formula: C2H3N3O
• DSSTOX Substance ID: DTXSID8074572
• Molecular Weight: 85.07 g/mol
• CAS RN: 930-33-6

Description

1,2-Dihydro-3H-1,2,4-triazol-3-one is a chemical compound with the molecular formula C2H3N3O. It is a nitrogen-rich heterocycle used in synthesis chemistry.

Synthesis Analysis

The synthesis of 1,2,4-triazole derivatives, which includes 1,2-Dihydro-3H-1,2,4-triazol-3-one, has been developed from 2-arylidene-1,3-indandiones and 1-methylhydrazine-1-carbonitrile in two steps with good yields. The reactions include formal [3 + 2] cycloaddition and skeletal rearrangement to provide amino hydrazones followed by T3P mediated dehydrogenative coupling.

Molecular Structure Analysis

The molecular structure of 1,2-Dihydro-3H-1,2,4-triazol-3-one can be viewed as a 2D Mol file or as a computed 3D SD file.

Chemical Reactions Analysis

In general, the members of this series were prepared by the alkaline cyclization of 1-aroyl-4-alkylsemicarbazides. The resulting 2-unsubstituted 3H-1,2,4-triazol-3-ones were then alkylated, yielding 2,4-dialkyl-3H-1,2,4-triazol-3-ones.

Physical And Chemical Properties Analysis

1,2-Dihydro-3H-1,2,4-triazol-3-one has a molecular weight of 85.0647. Most compounds exhibit good thermostability (Td = 166.5–324.5 °C), low sensitivities (impact sensitivity IS ≥ 20 J; friction sensitivity FS ≥ 360 N), good detonation performance (Dv = 7905–8753 m s –1), and positive heats of formation (Δ Hf = 295.9–1121.1 kJ mol –1), except compound 9 (Td = 92 °C; IS = 15 J; FS = 240 N).

Scientific Research Applications

Anticancer Activity

• Researchers have synthesized novel 1,2,4-triazole derivatives and evaluated their cytotoxic activities against human cancer cell lines. .

Antimicrobial and Antifungal Properties

• 1,2,4-Triazole derivatives, including those derived from 1H-1,2,4-triazol-5-ol, exhibit a broad spectrum of biological activities. .

Organic Single-Electron Reductant

• .

Synthetic Methods and Catalysis

• Researchers have developed efficient methods for synthesizing 1,2,4-triazoles. .

Other Pharmacological Activities

• .

Mechanism of Action

Target of Action

The primary target of 1H-1,2,4-triazol-5-ol is Carbonic Anhydrase 2 . This enzyme plays a crucial role in maintaining pH balance in the body by catalyzing the reversible reaction of carbon dioxide and water into bicarbonate and protons .

Mode of Action

It is known that the compound interacts with its target, carbonic anhydrase 2 . The interaction likely involves the formation of a C-N bond between the nitrogen of the amino group and the carbonyl carbon .

Biochemical Pathways

It has been shown that acylated 1,2,4-triazol-5-amines, which are structurally similar to 1h-1,2,4-triazol-5-ol, have anticoagulant properties and can affect thrombin- and cancer-cell-induced platelet aggregation .

Pharmacokinetics

It is known that the compound has a molecular weight of 8507 , which may influence its absorption, distribution, metabolism, and excretion (ADME) properties.

Result of Action

It has been suggested that the compound may have anticoagulant properties . Additionally, it has been shown that 1,2,4-triazole derivatives can exhibit cytotoxic activity against certain cancer cell lines .

Q & A

Q1: What are the therapeutic applications of 1,2-Dihydro-3H-1,2,4-triazol-3-one derivatives?

A: Research suggests that certain derivatives of 1,2-Dihydro-3H-1,2,4-triazol-3-one, specifically 5-[[(2R,3S)-2-[(1R)-1-[3,5-bis(trifluoromethyl)phenyl]ethoxy]-3-(4-fluorophenyl)-4-morpholinyl]methyl]-1,2-dihydro-3H-1,2,4-triazol-3-one, also known as Aprepitant, act as substance P (neurokinin-1) receptor antagonists. [, , ] This makes them potentially useful in treating conditions such as psychiatric disorders, inflammatory diseases, and emesis (vomiting). [, ]

Q2: Are there different polymorphic forms of Aprepitant?

A: Yes, research has identified new crystalline polymorphs of Aprepitant. [] Polymorphs are different crystalline forms of the same molecule, and their existence can impact important pharmaceutical properties like solubility, stability, and bioavailability.

Q3: Can you provide an example of a synthetic route for 1,2-Dihydro-3H-1,2,4-triazol-3-one derivatives?

A: One study describes the synthesis of 1,5-Disubstituted 2-Aryl-1,2-dihydro-3H-1,2,4-triazol-3-one Tetrafluoroborates through a rearrangement reaction of 3,3-Disubstituted 1-Aryl-4,5-dihydro-5-oxo-3H-1,2,4-triazolium Tetrafluoroborates. [, ] Another study focuses on the base-promoted cyclization of N-Boc arylimidrazone as a route to 1,2-dihydro 3H-1,2,4-triazol-3-ones. []

Q4: Are there studies investigating the environmental impact of 1,2-Dihydro-3H-1,2,4-triazol-3-one derivatives?

A: While the provided research mainly focuses on synthesis and potential therapeutic applications, one study explores the biodegradation mechanism of 1H-1,2,4-triazole by a newly isolated bacterial strain, Shinella sp. NJUST26. [] Understanding the biodegradation pathways of these compounds is crucial for assessing their environmental fate and potential risks.

Q5: Why is the stereochemistry of Aprepitant important?

A: The chemical structure of Aprepitant includes several chiral centers, indicated by the (R) and (S) designations in its name: 5-[[2(R)-[1(R)-[3,5-bis(trifluoromethyl)phenyl]ethoxy]-3(S)-(4-fluorophenyl)-4-morpholinyl]methyl]-1,2-dihydro-3H-1,2,4-triazol-3-one. [, , ] These specific stereochemical configurations are likely crucial for its interaction with the target (substance P receptor) and, consequently, its biological activity.